![molecular formula C14H20N6 B5535474 1-[6-(1-methyl-1H-imidazol-2-yl)-3-pyridazinyl]-3-azepanamine dihydrochloride](/img/structure/B5535474.png)
1-[6-(1-methyl-1H-imidazol-2-yl)-3-pyridazinyl]-3-azepanamine dihydrochloride
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Overview
Description
1-[6-(1-methyl-1H-imidazol-2-yl)-3-pyridazinyl]-3-azepanamine dihydrochloride, also known as PZ-128, is a novel small molecule that has been studied for its potential therapeutic effects in various diseases.
Mechanism of Action
The exact mechanism of action of 1-[6-(1-methyl-1H-imidazol-2-yl)-3-pyridazinyl]-3-azepanamine dihydrochloride is not fully understood. However, it has been found to inhibit the activity of several enzymes, including protein kinase C (PKC) and glycogen synthase kinase 3 beta (GSK3β). PKC is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. GSK3β is involved in the regulation of glycogen synthesis, gene expression, and cell survival. Inhibition of these enzymes by this compound may contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In cancer, this compound has been found to induce apoptosis and inhibit cell proliferation. In diabetes, this compound has been found to improve insulin sensitivity and glucose tolerance. In neurodegenerative diseases, this compound has been found to protect neurons from oxidative stress and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of 1-[6-(1-methyl-1H-imidazol-2-yl)-3-pyridazinyl]-3-azepanamine dihydrochloride is its ability to inhibit the activity of multiple enzymes, which may contribute to its therapeutic effects in various diseases. One limitation of this compound is its limited solubility in aqueous solutions, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 1-[6-(1-methyl-1H-imidazol-2-yl)-3-pyridazinyl]-3-azepanamine dihydrochloride. One direction is to further investigate its mechanism of action and identify additional targets for its inhibition. Another direction is to study its effects in other diseases, such as cardiovascular disease and autoimmune disease. Additionally, the development of more soluble analogs of this compound may improve its potential as a therapeutic agent.
Synthesis Methods
1-[6-(1-methyl-1H-imidazol-2-yl)-3-pyridazinyl]-3-azepanamine dihydrochloride can be synthesized using a 5-step process. The first step involves the reaction of 2,6-dichloropyridazine with 1-methyl-1H-imidazole to form 6-(1-methyl-1H-imidazol-2-yl)-2,3-dichloropyridazine. The second step involves the reaction of this compound with 1-aminohexane to form 1-[6-(1-methyl-1H-imidazol-2-yl)-3-pyridazinyl]-3-azepanamine. The third step involves the protection of the amine group using Boc anhydride to form Boc-protected this compound. The fourth step involves the deprotection of the amine group using trifluoroacetic acid to form this compound. The final step involves the formation of the dihydrochloride salt of this compound using hydrochloric acid.
Scientific Research Applications
1-[6-(1-methyl-1H-imidazol-2-yl)-3-pyridazinyl]-3-azepanamine dihydrochloride has been studied for its potential therapeutic effects in various diseases, including cancer, diabetes, and neurodegenerative diseases. In cancer, this compound has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. In diabetes, this compound has been found to improve insulin sensitivity and glucose tolerance in animal models. In neurodegenerative diseases, this compound has been found to protect neurons from oxidative stress and improve cognitive function in animal models.
properties
IUPAC Name |
1-[6-(1-methylimidazol-2-yl)pyridazin-3-yl]azepan-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N6/c1-19-9-7-16-14(19)12-5-6-13(18-17-12)20-8-3-2-4-11(15)10-20/h5-7,9,11H,2-4,8,10,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKZMCKHFGFXDET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C2=NN=C(C=C2)N3CCCCC(C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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